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Compound of Interest

Compound Name: 2,2,4-Trimethylhexane

Cat. No.: B107784

Essential Safety and Handling Guide for 2,2,4-
Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,2,4-Trimethylhexane in a laboratory setting. Adherence to
these guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

2,2,4-Trimethylhexane is a highly flammable liquid and vapor.[1] It may be fatal if swallowed
and enters the airways.[2] Contact can cause skin and eye irritation, and inhalation of vapors
may lead to drowsiness or dizziness.[3] Therefore, stringent adherence to PPE protocols is
mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Required PPE

Specifications and
Remarks

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield should
be worn when there is a risk of

splashing.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

Inspect gloves for any signs of
degradation or punctures
before use. Change gloves

frequently.

Body Protection

Flame-retardant lab coat or

chemical-resistant apron.

Clothing should be made of a
material that does not

accumulate static charge.

Respiratory Protection

Use in a well-ventilated area,
preferably in a chemical fume
hood. If ventilation is
inadequate or for spill
response, use a NIOSH-
approved respirator with an

organic vapor cartridge.

For higher concentrations, a
self-contained breathing
apparatus (SCBA) may be

necessary.[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,2,4-Trimethylhexane is essential for

its safe handling and storage.

Table 2: Physical and Chemical Properties of 2,2,4-Trimethylhexane
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Property

Value

CAS Number

16747-26-5[1][4]

Molecular Formula

COH20[1]

Molecular Weight 128.26 g/mol [1]
Appearance Colorless liquid[5]
Boiling Point 125-127 °C[4][5]
Melting Point -120.15 °C[5]

Flash Point 13 °C (closed cup)[5]
Density 0.716 g/mL at 20 °CJ[5]

Vapor Pressure

15.9 mmHg

Solubility

Insoluble in water.

Toxicological Data and Exposure Limits

Specific quantitative toxicological data (LD50, LC50) for 2,2,4-Trimethylhexane is not readily

available. However, it is classified as a neurotoxin and may cause irritation. The primary health

risk is aspiration into the lungs if swallowed, which can be fatal.[2]

Table 3: Occupational Exposure Limits (OELS) for Nonane Isomers

Since specific OELs for 2,2,4-Trimethylhexane are not established, the limits for "Nonane, all

isomers" should be used as a conservative guideline.

Organization Limit Value
ACGIH TLV-TWA (8-hour) 200 ppm[3][6]
NIOSH REL-TWA (10-hour) 200 ppm[3]
Cal/OSHA PEL-TWA (8-hour) 200 ppm

It is crucial to maintain workplace exposures below these recommended limits.
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Operational Plan: Step-by-Step Handling
Procedures

Verify Chemical Identity: Confirm the container is correctly labeled as 2,2,4-
Trimethylhexane.

Review Safety Data Sheet (SDS): Always consult the most recent SDS before use.
Ensure Proper Ventilation: Work must be conducted in a certified chemical fume hood.
Assemble PPE: Don all required personal protective equipment as detailed in Table 1.

Locate Safety Equipment: Ensure easy access to an eyewash station, safety shower, and
fire extinguisher.

Grounding and Bonding: To prevent static discharge, ground and bond all containers and
transfer equipment.

Dispensing: Use only non-sparking tools and equipment. Dispense the smallest quantity
required for the experiment.

Avoid Inhalation: Keep the container sealed when not in use. Handle in a manner that
minimizes the generation of vapors.

Prevent Contact: Avoid direct contact with skin and eyes. If contact occurs, follow the first aid
measures outlined in Table 4.

Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-
ventilated area away from heat, sparks, and open flames.

Emergency and First Aid Procedures

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[5]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[5]

In case of a spill, evacuate the area, control ignition sources, and ventilate the space. For small

spills, absorb the liquid with an inert material (e.g., sand, vermiculite) and place it in a sealed
container for disposal. For large spills, contact your institution's environmental health and
safety department immediately.

Disposal Plan

Proper disposal of 2,2,4-Trimethylhexane is critical to prevent environmental contamination
and ensure regulatory compliance.

» Designated Waste Container: Collect all 2,2,4-Trimethylhexane waste in a dedicated,
clearly labeled, and chemically compatible container.

e Segregation: Do not mix with other waste streams unless explicitly permitted by your
institution's waste management guidelines.

o Container Sealing: Keep the waste container tightly sealed when not in use.
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» Labeling: Ensure the waste container is labeled with "Hazardous Waste," the full chemical
name ("2,2,4-Trimethylhexane"), and the associated hazards (e.g., "Flammable Liquid").

o Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area that is cool, dry, and well-ventilated, away from ignition sources.

» Arrange for Pickup: Contact your institution's licensed hazardous waste disposal service for
pickup and disposal.

» Documentation: Maintain a record of the waste generated and its disposal.

o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should
be collected and disposed of as hazardous waste. Puncture the container to prevent reuse
before discarding it in the appropriate solid waste stream.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe management of 2,2,4-
Trimethylhexane in a laboratory setting.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b107784?utm_src=pdf-body
https://www.benchchem.com/product/b107784?utm_src=pdf-body
https://www.benchchem.com/product/b107784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

nnnnnnnnnn

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,2,4-Trimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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